2-[4-[2-[[2-[[(E)-2-(4-Methylphenyl)ethenyl]sulfonylamino]acetyl]amino]ethyl]phenoxy]acetic acid

• IUPAC Name: 2-[4-[2-[[2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetyl]amino]ethyl]phenoxy]acetic acid
• InChI: InChI=1S/C21H24N2O6S/c1-16-2-4-18(5-3-16)11-13-30(27,28)23-14-20(24)22-12-10-17-6-8-19(9-7-17)29-15-21(25)26/h2-9,11,13,23H,10,12,14-15H2,1H3,(H,22,24)(H,25,26)/b13-11+
• InChI Key: HVITTYOKRUQLHP-ACCUITESSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)NCCC2=CC=C(C=C2)OCC(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)NCCC2=CC=C(C=C2)OCC(=O)O
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol
• CAS No.: 1445755-93-0

Description

2-[4-[2-[[2-[[(E)-2-(4-Methylphenyl)ethenyl]sulfonylamino]acetyl]amino]ethyl]phenoxy]acetic acid is a useful research compound. Its molecular formula is C21H24N2O6S and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bond Studies

Compounds similar to the one have been synthesized and studied for their hydrogen bond formation, a crucial aspect in molecular interactions. For instance, Romero and Margarita (2008) synthesized substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides and characterized them using various spectroscopic techniques, providing insights into their intramolecular hydrogen-bonding behavior in solution and solid-state structures determined by X-ray crystallography (Romero & Margarita, 2008).

Structural Characterization in Organometallic Chemistry

In organometallic chemistry, derivatives similar to this compound have been synthesized and structurally characterized. For example, Baul et al. (2002) synthesized and characterized triorganotin(IV) derivatives, revealing their complex polymeric structures and coordination modes (Baul et al., 2002).

Antimicrobial Agent Synthesis

Compounds with structures related to the one have been developed as antimicrobial agents. Sah et al. (2014) synthesized formazans from a Mannich base of a thiadiazole derivative, demonstrating moderate antimicrobial activity against various bacterial and fungal strains (Sah et al., 2014).

Synthesis of N-Arylsulfonyl Aminoacetic Acids

Rudyakova et al. (2006) explored the hydrolytic transformations of certain phenyloxyacetic acids, which are structurally related to the compound , to synthesize N-arylsulfonyl aminoacetic acids. This research contributes to the understanding of chemical reactions and molecular transformations in organic chemistry (Rudyakova et al., 2006).

Applications in Protein Chemistry

In the field of protein chemistry, similar compounds have been used as reagents. Llamas et al. (1986) studied N-Ethyl-5-phenylisoxazolium 3-sulfonate, demonstrating its use as a probe for nucleophilic side chains in proteins, contributing to our understanding of protein structure and function (Llamas et al., 1986).